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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Oxadixyl in plant

pathology field trials, with a focus on its efficacy against Oomycete pathogens. The information

is intended to guide the design and execution of robust field experiments.

Introduction to Oxadixyl
Oxadixyl is a systemic fungicide belonging to the phenylamide class (FRAC Group 4).[1][2] It

is highly effective against Oomycete pathogens, such as Phytophthora and Plasmopara

species, which cause devastating diseases like late blight and downy mildew in a wide range of

crops.[1][3] Oxadixyl exhibits both protective and curative action, being rapidly absorbed by

the leaves and roots and translocated primarily acropetally (upwards) within the plant.[3]

Mode of Action: Oxadixyl's mode of action is the inhibition of protein synthesis in Oomycetes. It

specifically targets and disrupts the function of the RNA polymerase I enzyme complex, which

is essential for the transcription of ribosomal RNA (rRNA).[4][5][6] This disruption halts the

production of ribosomes, leading to a cessation of protein synthesis and ultimately, the death of

the pathogen. Due to its specific target site, there is a risk of resistance development, making

resistance management strategies crucial.[1][4]
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The following tables summarize quantitative data from field trials assessing the efficacy of

Oxadixyl, often in combination with other fungicides, against key Oomycete diseases.

Potato Late Blight (Phytophthora infestans)

Treatmen
t

Active
Ingredien
t(s) &
Formulati
on

Applicati
on Rate
(a.i./ha)

Disease
Severity
(%)

Disease
Control
(%)

Yield
(t/ha)

Referenc
e

Untreated

Control
- - 94.04 - 7.80 [5]

Oxadixyl +

Mancozeb
SAN 518F Varies - - - [7]

Oxadixyl +

Mancozeb

+

Cymoxanil

Pulsan/San

docur-M
Varies -

Highly

Effective
- [6]

Fenamidon

e +

Mancozeb

60% WG - 18.00 80.86 15.13 [5]

Dimethomo

rph
50% WP - 24.37 74.09 14.70 [5]

Cucumber Downy Mildew (Pseudoperonospora
cubensis)
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Treatmen
t

Active
Ingredien
t(s) &
Formulati
on

Applicati
on Rate

Disease
Severity
(%)

Disease
Control
(%)

Yield (
kg/plot )

Referenc
e

Untreated

Control
- - - - 7.54 [8]

Metalaxyl +

Mancozeb
Ridomil MZ - 9.59 High 17.65 [8]

Metalaxyl

M +

Mancozeb

Ridomil

Gold
- 11.02 High 15.68 [8]

Cymoxanil

+

Mancozeb

Curzate M-

8
- 18.99 Moderate 15.21 [8]

Grapevine Downy Mildew (Plasmopara viticola)
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Treatmen
t

Active
Ingredien
t(s) &
Formulati
on

Applicati
on Rate

Disease
Incidence
(%)

Disease
Severity
(%)

Efficacy
(%)

Referenc
e

Untreated

Control
- - 23 - - [9]

Oxathiapipr

olin +

Folpet

Zorvec
0.2 L/ha +

1.25 kg/ha
Low Low 97.7-98.6 [10]

Fluopicolid

e +

Fosetyl-Al

Profiler

71.1 WG
3.0 kg/ha Low Low 96.9-97.8 [10]

Cymoxanil

+

Mancozeb

- 2g/L
Low

(10.05)
- 80.49 [11]

Experimental Protocols
The following are detailed protocols for conducting field trials with Oxadixyl for the control of

potato late blight, cucumber downy mildew, and grapevine downy mildew.

Protocol for Potato Late Blight (Phytophthora infestans)
Field Trial
1. Experimental Design and Plot Establishment:

Design: Randomized Complete Block Design (RCBD) with 3-4 replications.

Plot Size: Each plot to consist of 4 rows, 11 meters long.

Cultivar: Use a susceptible potato cultivar (e.g., Kufri Jyothi, King Edward) to ensure

adequate disease pressure.

Planting: Plant seed tubers at a standard spacing.
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Buffer Zones: Include untreated guard rows around the experimental area to minimize spray

drift between plots.

2. Inoculum and Inoculation (if natural infection is not relied upon):

Isolate: Use a known virulent isolate of Phytophthora infestans. Both phenylamide-sensitive

and -resistant isolates can be used to test efficacy against resistant strains.

Inoculum Preparation: Prepare a sporangial suspension of P. infestans adjusted to a

concentration of 10^5 sporangia/mL.

Inoculation: Inoculate plants at 7-8 weeks after emergence by spraying the sporangial

suspension onto the foliage. To maintain high humidity for infection, cover the inoculated

plants with plastic sheeting overnight or use a misting system.

3. Fungicide Application:

Treatments: Include an untreated control, Oxadixyl as a standalone treatment (if available),

and Oxadixyl in combination with partner fungicides (e.g., mancozeb, cymoxanil).

Application Timing: Begin fungicide applications preventatively, before the appearance of

disease symptoms, or at the very first sign of disease.

Application Interval: Apply treatments at 7 to 14-day intervals, depending on the specific

protocol and disease pressure.

Application Equipment: Use a CO2-pressurized backpack sprayer with appropriate nozzles

(e.g., hollow cone) to ensure uniform coverage of the foliage. Calibrate the sprayer to deliver

a consistent volume (e.g., 40 gal/A).

4. Disease Assessment:

Timing: Assess disease severity weekly, starting from the first appearance of symptoms.

Method: Use a standardized disease rating scale (e.g., 1-9 scale) to estimate the percentage

of leaf area affected by late blight.
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Data Calculation: Calculate the Percent Disease Index (PDI) and the Area Under the

Disease Progress Curve (AUDPC) to quantify disease development over time.

5. Yield Assessment:

At the end of the growing season, harvest the tubers from the central rows of each plot.

Measure the total tuber yield and marketable tuber yield for each plot.

6. Data Analysis:

Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Fisher's LSD) to determine significant differences between

treatments.

Protocol for Cucumber Downy Mildew
(Pseudoperonospora cubensis) Field Trial
1. Experimental Design and Plot Establishment:

Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: Single raised beds, 14-ft long with 5-ft fallow borders.

Cultivar: Use a susceptible cucumber cultivar (e.g., 'Vlaspik').

Planting: Direct seed and thin to a final stand of one plant per hill.

Cultural Practices: Use drip irrigation and standard fertilization practices.

2. Fungicide Application:

Treatments: Include an untreated control and various fungicide programs, including those

containing Oxadixyl or other downy mildew-effective fungicides.

Application Timing: Initiate sprays at the first true leaf stage or upon the first confirmation of

downy mildew in the region.
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Application Interval: Apply fungicides at 5 to 7-day intervals, with shorter intervals under high

disease pressure.

Application Equipment: Use a CO2-pressurized backpack sprayer with a single-nozzle

handheld boom to ensure thorough coverage.

3. Disease Assessment:

Timing: Assess disease severity weekly.

Method: Rate disease severity based on the percentage of necrotic foliage caused by P.

cubensis.

4. Yield Assessment:

Harvest marketable and non-marketable fruits weekly from each plot.

Record the weight of the harvested fruits.

5. Data Analysis:

Analyze disease severity and yield data using ANOVA.

Use a mean separation test to compare treatment means.

Protocol for Grapevine Downy Mildew (Plasmopara
viticola) Field Trial
1. Experimental Design and Plot Establishment:

Design: Randomized Complete Block Design with four replications.

Plot Size: Each plot to consist of four-vine plots.

Cultivar: Use a susceptible grapevine cultivar (e.g., 'Chancellor').

Training System: Utilize a standardized training system (e.g., single-curtain, high-wire

cordon).
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2. Fungicide Application:

Treatments: Include an untreated control and various fungicide treatments, including those

with Oxadixyl.

Application Timing: Begin applications at the 5-6 leaf stage (approximately 3 weeks before

bloom).

Application Interval: Apply fungicides at regular intervals (e.g., every 7-14 days) throughout

the period of susceptibility.

Application Equipment: Use a mist blower backpack sprayer to apply treatments to the point

of runoff.

3. Disease Assessment:

Timing: Conduct assessments at key phenological stages (e.g., pre-bloom, post-bloom,

veraison).

Method: Assess disease incidence (percentage of infected leaves/bunches) and severity

(percentage of area covered by lesions) on a random sample of leaves and bunches per

plot. Standardized diagrammatic scales can be used for more accurate severity assessment.

4. Yield and Quality Assessment:

At harvest, record the yield per plot.

Assess grape quality parameters if relevant to the study objectives.

5. Data Analysis:

Analyze disease incidence, severity, and yield data using ANOVA.

Use a mean separation test to compare treatment means.
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Signaling Pathway: Inhibition of rRNA Synthesis by
Oxadixyl
Caption: Mode of action of Oxadixyl in Oomycete pathogens.

Experimental Workflow: Fungicide Field Trial
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Caption: Generalized workflow for a fungicide field trial.
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Logical Relationships: Resistance Management with
Oxadixyl

Oxadixyl (FRAC 4)
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increases risk of

Partner Fungicide
(Different FRAC Group, e.g., Mancozeb)
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Sustained Disease Control
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Caption: Logic of using tank mixes for resistance management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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